Cas no 1163706-69-1 (5-(2-(2,6-Dichlorobenzyl)pyrimidin-4-yl)-4-methylthiazol-2-amine)

• Product Name: 5-(2-(2,6-Dichlorobenzyl)pyrimidin-4-yl)-4-methylthiazol-2-amine
• CAS No: 1163706-69-1
• MF: C₁₅H₁₂Cl₂N₄S
• MW: 351.253579139709
• MDL: MFCD22575106
• CID: 4682726
• Update Time: 2025-05-22

5-(2-(2,6-Dichlorobenzyl)pyrimidin-4-yl)-4-methylthiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-(2,6-dichlorobenzyl)pyrimidin-4-yl)-4-methylthiazol-2-amine
• 5-[2-(2,6-dichloro-benzyl)-pyrimidin-4-yl]-4-methyl-thiazol-2-ylamine
• PAJYMZWSJLCCRI-UHFFFAOYSA-N
• 5-(2-(2,6-Dichlorobenzyl)pyrimidin-4-yl)-4-methylthiazol-2-amine

• MDL： MFCD22575106
• Inchi： 1S/C15H12Cl2N4S/c1-8-14(22-15(18)20-8)12-5-6-19-13(21-12)7-9-10(16)3-2-4-11(9)17/h2-6H,7H2,1H3,(H2,18,20)
• InChI Key： PAJYMZWSJLCCRI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC1N=CC=C(C2=C(C)N=C(N)S2)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 366
• Topological Polar Surface Area: 92.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 539.2±50.0 °C at 760 mmHg
• Flash Point: 279.9±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-(2-(2,6-Dichlorobenzyl)pyrimidin-4-yl)-4-methylthiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(2-(2,6-Dichlorobenzyl)pyrimidin-4-yl)-4-methylthiazol-2-amine

Comprehensive Overview of 5-(2-(2,6-Dichlorobenzyl)pyrimidin-4-yl)-4-methylthiazol-2-amine (CAS No. 1163706-69-1)

In the rapidly evolving field of pharmaceutical and agrochemical research, 5-(2-(2,6-Dichlorobenzyl)pyrimidin-4-yl)-4-methylthiazol-2-amine (CAS No. 1163706-69-1) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its pyrimidine and thiazole core structures, is being extensively studied for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its unique molecular scaffold, which offers versatile opportunities for structural modification and optimization.

The compound's 2,6-dichlorobenzyl moiety has drawn attention due to its potential to enhance bioavailability and target binding affinity. Recent studies suggest that this structural feature may contribute to improved metabolic stability, a critical factor in the development of novel therapeutic agents. As the pharmaceutical industry continues to focus on small molecule drug development, compounds like 5-(2-(2,6-Dichlorobenzyl)pyrimidin-4-yl)-4-methylthiazol-2-amine are gaining prominence in medicinal chemistry research.

From a synthetic chemistry perspective, the preparation of CAS 1163706-69-1 involves sophisticated multi-step organic synthesis protocols. The compound's thiazol-2-amine group serves as a valuable handle for further derivatization, making it a versatile chemical building block for creating diverse molecular libraries. This characteristic aligns well with current trends in combinatorial chemistry and high-throughput screening approaches that dominate modern drug discovery pipelines.

In the context of structure-activity relationship (SAR) studies, researchers have noted that the 4-methyl substitution on the thiazole ring may influence the compound's pharmacokinetic properties. This observation has sparked interest in exploring analogous structures with varying alkyl substituents to optimize biological activity. Such investigations are particularly relevant to current research on kinase inhibitors and enzyme modulators, where subtle structural changes can dramatically alter efficacy.

The agrochemical sector has also shown interest in 5-(2-(2,6-Dichlorobenzyl)pyrimidin-4-yl)-4-methylthiazol-2-amine due to its potential as a crop protection agent. Preliminary studies suggest that the compound's heterocyclic framework may exhibit activity against certain plant pathogens, making it a candidate for development as a fungicide or bactericide. This application aligns with the growing demand for sustainable agriculture solutions that can address emerging challenges in food security.

Analytical characterization of CAS 1163706-69-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's molecular structure and purity profile, which are essential parameters in both pharmaceutical and agrochemical applications. The availability of high-quality analytical data has facilitated the compound's adoption in various research and development programs.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 5-(2-(2,6-Dichlorobenzyl)pyrimidin-4-yl)-4-methylthiazol-2-amine, particularly in the areas of oncological therapeutics and anti-inflammatory agents. This trend reflects the compound's potential as a privileged structure in medicinal chemistry - a molecular framework capable of providing ligands for diverse biological targets. The dichlorobenzyl group in particular has been associated with improved target selectivity in several therapeutic contexts.

From a computational chemistry perspective, molecular modeling studies of 1163706-69-1 have provided insights into its potential binding modes with various biological targets. These in silico approaches, combined with experimental data, are helping researchers understand how modifications to the core structure might enhance drug-like properties. Such knowledge is invaluable in the current era of rational drug design, where computational tools play an increasingly important role in lead optimization.

The stability profile of 5-(2-(2,6-Dichlorobenzyl)pyrimidin-4-yl)-4-methylthiazol-2-amine under various conditions has been another focus of recent research. Investigations into its photostability, thermal stability, and solubility characteristics are providing crucial data for formulation scientists. These properties are particularly important as the pharmaceutical industry moves toward developing more patient-friendly dosage forms with improved bioavailability profiles.

Looking ahead, the future research directions for CAS 1163706-69-1 are likely to include expanded biological screening against novel targets, exploration of prodrug strategies to enhance delivery, and development of more efficient synthetic routes for large-scale production. As the scientific community continues to unravel the full potential of this intriguing compound, it may well emerge as a key player in addressing some of the most pressing challenges in both human health and agricultural productivity.